Cas no 1203662-37-6 (Tert-Butyl 4-bromo-1H-indazole-5-carboxylate)

• Product Name: Tert-Butyl 4-bromo-1H-indazole-5-carboxylate
• CAS No: 1203662-37-6
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• MDL: MFCD22572308
• CID: 1040595
• PubChem ID: 58374314
• Update Time: 2025-10-28

Tert-Butyl 4-bromo-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-1H-indazole-5-carboxylate
• 4-Bromo-1H-indazole-5-carboxylic acid tert-butyl ester
• AK103898
• ANW-64375
• CTK8C0237
• KB-81959
• QC-7813
• SureCN1580629
• 4-BroMo-1H-indazol-5-carboxylic acid tert-butyl ester
• 5-Boc-4-bromo-1H-indazole
• MCYAACAGIQVDMR-UHFFFAOYSA-N
• 3528AA
• AM86082
• OR305101
• AX8235437
• ST24050008
• 1H-Indazole-5-carboxylic acid,4-bromo-,1,1-dimethylethyl ester
• 1H-Ind
• 1203662-37-6
• SCHEMBL1580629
• CS-0030588
• DB-130648
• 4-BroMo-1H-indazol-5-carboxylic acid tert-butyl ester;tert-Butyl 4-bromo-1H-indazole-5-carboxylate
• tert-Butyl4-bromo-1H-indazole-5-carboxylate
• tert-Butyl 4-Bromoindazole-5-carboxylate
• F11391
• A892228
• MFCD22572308
• AKOS016006274
• DS-4200
• SY116319
• DTXSID50729153
• Tert-Butyl 4-bromo-1H-indazole-5-carboxylate

• MDL： MFCD22572308
• Inchi： 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)7-4-5-9-8(10(7)13)6-14-15-9/h4-6H,1-3H3,(H,14,15)
• InChI Key： MCYAACAGIQVDMR-UHFFFAOYSA-N
• SMILES： BrC1C2C=NNC=2C=CC=1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.01604g/mol
• Monoisotopic Mass: 296.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 3.1

Experimental Properties

• Density: 1.495±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 404.0±25.0°C at 760 mmHg
• Solubility: Almost insoluble (0.042 g/l) (25 º C),

Tert-Butyl 4-bromo-1H-indazole-5-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Tert-Butyl 4-bromo-1H-indazole-5-carboxylate

Tert-Butyl 4-bromo-1H-indazole-5-carboxylate (CAS No. 1203662-37-6): A Comprehensive Overview

Tert-butyl 4-bromo-1H-indazole-5-carboxylate, also known by its CAS registry number 1203662-37-6, is a versatile organic compound with significant applications in the fields of medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a bromo-substituted indazole ring with a tert-butyl ester group. The indazole moiety, a bicyclic heterocycle consisting of a benzene ring fused to an imidazole ring, is known for its aromaticity and electronic properties, making it a valuable component in various chemical designs.

The tert-butyl ester group attached to the indazole ring at the 5-position plays a crucial role in modulating the compound's physical and chemical properties. This group not only enhances the lipophilicity of the molecule but also serves as a protecting group during synthetic procedures. The presence of the bromine atom at the 4-position introduces additional reactivity, enabling this compound to participate in various nucleophilic substitution reactions, such as those involving Grignard reagents or organometallic catalysts.

Recent advancements in medicinal chemistry have highlighted the potential of Tert-butyl 4-bromo-1H-indazole-5-carboxylate as a precursor for designing bioactive molecules. For instance, researchers have utilized this compound as a building block for synthesizing kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders. The indazole ring's ability to form hydrogen bonds and its capacity to accommodate diverse substituents make it an ideal scaffold for drug design.

In materials science, this compound has shown promise as an intermediate in the synthesis of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The electronic properties of the indazole moiety contribute to its potential applications in optoelectronic devices. Recent studies have demonstrated that derivatives of this compound can exhibit desirable photophysical properties, making them candidates for next-generation display technologies.

The synthesis of Tert-butyl 4-bromo-1H-indazole-5-carboxylate typically involves multi-step organic reactions. One common approach includes the bromination of an indazole derivative followed by esterification with tert-butanol under acidic conditions. The reaction conditions are carefully optimized to ensure high yields and purity. Researchers have also explored alternative synthetic routes, such as using microwave-assisted synthesis or catalytic methods, to enhance efficiency and scalability.

From an environmental standpoint, understanding the ecological impact of this compound is essential. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments necessitates careful handling during industrial processes. Regulatory frameworks governing chemical safety continue to evolve, emphasizing the importance of sustainable practices in chemical manufacturing.

In conclusion, Tert-butyl 4-bromo-1H-indazole-5-carboxylate (CAS No. 1203662-37-6) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool in modern chemical research and development. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping future innovations in medicine and materials science.